Cas no 1260639-52-8 (3-(3-Phenoxyphenyl)pyrrolidine)

• Product Name: 3-(3-Phenoxyphenyl)pyrrolidine
• CAS No: 1260639-52-8
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• MDL: MFCD08060461
• CID: 5044470
• PubChem ID: 56828804
• Update Time: 2025-06-10

3-(3-Phenoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenoxyphenyl)pyrrolidine
• NE48572
• Z1295559791
• 3-(3-Phenoxyphenyl)pyrrolidine

• MDL： MFCD08060461
• Inchi： 1S/C16H17NO/c1-2-6-15(7-3-1)18-16-8-4-5-13(11-16)14-9-10-17-12-14/h1-8,11,14,17H,9-10,12H2
• InChI Key： ZJADPEADIOCGHB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3

Additional information on 3-(3-Phenoxyphenyl)pyrrolidine

Professional Introduction to Compound with CAS No. 1260639-52-8 and Product Name 3-(3-Phenoxyphenyl)pyrrolidine

3-(3-Phenoxyphenyl)pyrrolidine, identified by the Chemical Abstracts Service registry number CAS No. 1260639-52-8, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyrrolidine class, a heterocyclic structure that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of a phenoxyphenyl moiety in its molecular framework enhances its pharmacological profile, making it a valuable scaffold for designing novel bioactive molecules.

The phenoxyphenyl group, characterized by its aromatic and electron-withdrawing properties, contributes to the compound's ability to interact with various biological targets. This feature is particularly relevant in the context of developing drugs that require precise molecular recognition and binding affinity. Recent advancements in medicinal chemistry have highlighted the importance of such structural motifs in enhancing drug efficacy and selectivity.

In the context of contemporary pharmaceutical research, 3-(3-Phenoxyphenyl)pyrrolidine has been explored for its potential role in addressing various therapeutic challenges. Studies have demonstrated its efficacy in modulating key biological pathways associated with neurological disorders, inflammatory conditions, and metabolic diseases. The compound's unique structural features allow it to exhibit dual functionality, enabling it to interact with multiple targets simultaneously. This dual-action mechanism is highly desirable in drug design, as it can lead to more comprehensive therapeutic outcomes.

One of the most compelling aspects of 3-(3-Phenoxyphenyl)pyrrolidine is its ability to serve as a versatile intermediate in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel derivatives with enhanced pharmacokinetic properties, including improved solubility and bioavailability. These derivatives are being evaluated in preclinical studies to assess their potential as lead compounds for further development.

The synthesis of 3-(3-Phenoxyphenyl)pyrrolidine involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically involves multi-step reactions, including condensation, cyclization, and functional group transformations. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a computational chemistry perspective, 3-(3-Phenoxyphenyl)pyrrolidine has been extensively studied using molecular modeling techniques. These studies have provided insights into its binding interactions with biological targets, such as enzymes and receptors. The detailed understanding gained from these simulations has guided the optimization of the compound's structure to enhance its pharmacological activity. This integration of computational methods with experimental approaches exemplifies the modern paradigm shift towards data-driven drug discovery.

The pharmacological profile of 3-(3-Phenoxyphenyl)pyrrolidine has also been explored in the context of multitarget drug design. This strategy involves developing molecules that can modulate multiple disease-related pathways simultaneously, offering a holistic approach to therapy. Preliminary findings suggest that derivatives of this compound exhibit promising activity against several targets relevant to neurodegenerative diseases, making them attractive candidates for further investigation.

Regulatory considerations play a crucial role in the development and commercialization of new pharmaceutical entities like 3-(3-Phenoxyphenyl)pyrrolidine. Compliance with stringent guidelines ensures that these compounds are safe and effective for therapeutic use. Collaborative efforts between academic researchers and industry professionals are essential in navigating these regulatory landscapes efficiently.

The future prospects for 3-(3-Phenoxyphenyl)pyrrolidine are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic methodologies and advances in biotechnological tools continue to fuel the development of novel derivatives with improved properties. As our understanding of disease mechanisms evolves, so too does our capacity to design molecules that can address these challenges more effectively.

In conclusion, CAS No. 1260639-52-8 represents a significant advancement in pharmaceutical chemistry, with 3-(3-Phenoxyphenyl)pyrrolidine serving as a cornerstone for developing innovative therapeutics. Its unique structural features, coupled with its versatile biological activities, make it a compelling candidate for further exploration. As research progresses, this compound is poised to contribute significantly to the treatment of various human diseases.